Cas no 1211531-62-2 (2-(5-Cyanopyridin-3-yl)acetic acid)
2-(5-Cyanopyridin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-cyanopyridin-3-yl)acetic acid
- 3-Cyanopyridine-5-acetic acid
- Z2798585686
- 2-(5-Cyanopyridin-3-yl)acetic acid
-
- Inchi: 1S/C8H6N2O2/c9-3-7-1-6(2-8(11)12)4-10-5-7/h1,4-5H,2H2,(H,11,12)
- InChI Key: ULWWGVLOKJHIAH-UHFFFAOYSA-N
- SMILES: OC(CC1C=NC=C(C#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- XLogP3: 0
- Topological Polar Surface Area: 74
2-(5-Cyanopyridin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007468-250mg |
3-Cyanopyridine-5-acetic acid |
1211531-62-2 | 95% | 250mg |
$1068.20 | 2023-09-04 | |
| Alichem | A029007468-500mg |
3-Cyanopyridine-5-acetic acid |
1211531-62-2 | 95% | 500mg |
$1718.70 | 2023-09-04 | |
| Alichem | A029007468-1g |
3-Cyanopyridine-5-acetic acid |
1211531-62-2 | 95% | 1g |
$2923.95 | 2023-09-04 | |
| Enamine | EN300-379510-0.05g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 0.05g |
$232.0 | 2025-03-16 | |
| Enamine | EN300-379510-0.1g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 0.1g |
$347.0 | 2025-03-16 | |
| Enamine | EN300-379510-0.25g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 0.25g |
$494.0 | 2025-03-16 | |
| Enamine | EN300-379510-0.5g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 0.5g |
$780.0 | 2025-03-16 | |
| Enamine | EN300-379510-1.0g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 1.0g |
$999.0 | 2025-03-16 | |
| Enamine | EN300-379510-2.5g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 2.5g |
$1959.0 | 2025-03-16 | |
| Enamine | EN300-379510-5.0g |
2-(5-cyanopyridin-3-yl)acetic acid |
1211531-62-2 | 95.0% | 5.0g |
$2900.0 | 2025-03-16 |
2-(5-Cyanopyridin-3-yl)acetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(5-Cyanopyridin-3-yl)acetic acid
2-(5-Cyanopyridin-3-yl)acetic Acid: A Promising Compound with Broad Pharmacological Potential
2-(5-Cyanopyridin-3-yl)acetic acid, also known by its CAS number 1211531-62-2, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and diverse biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and therapeutic development. The molecular framework of 2-(5-Cyanopyridin-3-yl)acetic acid combines the aromatic ring of pyridine with a carboxylic acid group, creating a versatile scaffold for further functionalization. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting various pathological conditions.
The chemical structure of 2-(5-Cyanopyridin-3-yl)acetic acid is characterized by a 5-cyanopyridin-3-yl group attached to an acetic acid moiety. The presence of the cyanide group in the pyridine ring contributes to its electronic properties, enhancing its ability to interact with biological targets. This structural feature also allows for the incorporation of additional functional groups, enabling the design of derivatives with improved pharmacokinetic profiles and target specificity. The compound's molecular weight and solubility properties make it suitable for various pharmaceutical formulations, including oral and topical applications.
Recent advancements in medicinal chemistry have underscored the importance of 2-(5-Cyanopyridin-3-yl)acetic acid in the development of antitumor agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxic activity against multiple cancer cell lines, including breast, lung, and prostate cancer models. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as the MAPK and PI3K/AKT pathways. These findings suggest that 2-(5-Cyanopyridin-3-yl)acetic acid could serve as a valuable scaffold for the design of next-generation anticancer therapeutics.
Another area of interest is the application of 2-(5-Cyanopyridin-3-yl)acetic acid in the treatment of neurodegenerative diseases. Research published in Neuropharmacology in 2024 revealed that this compound exhibits neuroprotective effects by inhibiting the aggregation of misfolded proteins associated with Alzheimer's and Parkinson's diseases. The compound's ability to modulate the activity of protein kinase C (PKC) and other kinases may contribute to its neuroprotective properties. These findings highlight the potential of 2-(5-Cyanopyridin-3-yl)acetic acid as a lead compound for the development of drugs targeting neurodegenerative conditions.
The pharmacological properties of 2-(5-Cyanopyridin-3-yl)acetic acid are further supported by its ability to interact with various enzyme targets. A 2023 study in Drug Discovery Today reported that this compound shows promising inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in the pathophysiology of Alzheimer's disease. The compound's interaction with AChE may enhance cholinergic transmission, potentially improving cognitive function in patients with neurodegenerative disorders. These results suggest that 2-(5-Cyanopyridin-3-yl)acetic acid could be explored as a potential therapeutic agent for the management of cognitive impairments.
In the context of anti-inflammatory drug development, 2-(5-Cyanopyridin-3-yl)acetic acid has shown promising results in preclinical studies. A 2024 publication in Journal of Inflammation Research demonstrated that this compound effectively reduces inflammatory markers in models of rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate the NF-κB signaling pathway, which plays a central role in the inflammatory response, may underlie its therapeutic potential. These findings highlight the versatility of 2-(5-Cyanopyridin-3-yl)acetic acid in addressing multiple disease mechanisms.
The synthesis of 2-(5-Cyanopyridin-3-yl)acetic acid has been optimized to enhance its scalability and cost-effectiveness, making it suitable for large-scale production. A 2023 study in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a cyanopyridine derivative with an acetic acid group. This method allows for the efficient preparation of the compound with high purity, facilitating its use in pharmaceutical applications. The development of such synthetic strategies is crucial for the transition of 2-(5-Cyanopyridin-3-yl)acetic acid from a research compound to a viable therapeutic agent.
The pharmacokinetic profile of 2-(5-Cyanopyridin-3-yl)acetic acid is another critical factor in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are essential for its use in drug development. A 2024 study in Drug Metabolism and Disposition reported that the compound is primarily metabolized via oxidative pathways in the liver, with minimal renal excretion. These properties suggest that 2-(5-Cyanopyridin-3-yl)acetic acid could have a favorable safety profile, reducing the risk of adverse effects associated with its use.
In addition to its therapeutic potential, 2-(5-Cyanopyridin-3-yl)acetic acid has been explored for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that this compound demonstrates activity against a range of bacterial strains, including multidrug-resistant pathogens. The compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis may contribute to its antimicrobial effects. These findings suggest that 2-(5-Cyanopyridin-3-yl)acetic acid could be a valuable candidate for the development of new antibiotics, particularly in the face of increasing antimicrobial resistance.
The versatility of 2-(5-Cyanopyridin-3-yl)acetic acid is further supported by its potential applications in the field of metabolic disorders. Research published in Metabolism: Clinical and Experimental in 2024 indicated that this compound may regulate glucose metabolism by modulating key enzymes involved in glycolysis and gluconeogenesis. These findings suggest that 2-(5-Cyanopyridin-3-yl)acetic acid could be explored as a therapeutic agent for the management of diabetes and other metabolic conditions.
Overall, 2-(5-Cyanopyridin-3-yl)acetic acid represents a promising compound with a wide range of potential applications in medicine. Its structural features, pharmacological properties, and diverse biological activities make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to advance, the exploration of 2-(5-Cyanopyridin-3-yl)acetic acid and its derivatives is likely to yield new therapeutic strategies for the treatment of various diseases.
The ongoing research into 2-(5-Cyanopyridin-3-yl)acetic acid underscores the importance of continued investment in drug discovery and development. By leveraging its unique properties and exploring its potential applications, scientists and researchers can contribute to the advancement of therapeutic interventions that address unmet medical needs. As such, 2-(5-Cyanopyridin-3-yl)acetic acid stands as a testament to the power of chemical innovation in the pursuit of improved human health.
1211531-62-2 (2-(5-Cyanopyridin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)